Cas no 183601-96-9 (1-Butanone, 3-methyl-1-[5-methyl-3,6-bis(1-methylpropyl)pyrazinyl]-)

1-Butanone, 3-methyl-1-[5-methyl-3,6-bis(1-methylpropyl)pyrazinyl]- structure
183601-96-9 structure
Product Name:1-Butanone, 3-methyl-1-[5-methyl-3,6-bis(1-methylpropyl)pyrazinyl]-
CAS No:183601-96-9
MF:C18H30N2O
MW:290.443604946136
CID:2783740
PubChem ID:10565465
Update Time:2025-04-21

1-Butanone, 3-methyl-1-[5-methyl-3,6-bis(1-methylpropyl)pyrazinyl]- Chemical and Physical Properties

Names and Identifiers

    • DTXSID50441863
    • 1-(3,6-Di-sec-butyl-5-methylpyrazin-2-yl)-3-methylbutan-1-one
    • 183601-96-9
    • 1-Butanone, 3-methyl-1-[5-methyl-3,6-bis(1-methylpropyl)pyrazinyl]-
    • Inchi: 1S/C18H30N2O/c1-8-12(5)16-14(7)19-17(13(6)9-2)18(20-16)15(21)10-11(3)4/h11-13H,8-10H2,1-7H3
    • InChI Key: WQPHAIPXYCYGJZ-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)C)C1=C(C(C)CC)N=C(C)C(C(C)CC)=N1

Computed Properties

  • Exact Mass: 290.235813585Da
  • Monoisotopic Mass: 290.235813585Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 42.9Ų
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